Cas no 874787-66-3 (4-bromo-N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)benzamide)

• Product Name: 4-bromo-N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)benzamide
• CAS No: 874787-66-3
• MF: C₁₅H₂₀BrNO₃S
• MW: 374.293202400208
• CID: 6098818
• PubChem ID: 16268898
• Update Time: 2025-07-18

4-bromo-N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)benzamide
• 4-bromo-N-butyl-N-(1,1-dioxothiolan-3-yl)benzamide
• Z86917875
• 874787-66-3
• F2545-0169
• 4-bromo-N-butyl-N-(1,1-dioxidotetrahydrothiophen-3-yl)benzamide
• AKOS008996963

• Inchi： 1S/C15H20BrNO3S/c1-2-3-9-17(14-8-10-21(19,20)11-14)15(18)12-4-6-13(16)7-5-12/h4-7,14H,2-3,8-11H2,1H3
• InChI Key： XFXPMSSDIKDNFS-UHFFFAOYSA-N
• SMILES： C(N(CCCC)C1CCS(=O)(=O)C1)(=O)C1=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 373.03473g/mol
• Monoisotopic Mass: 373.03473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 62.8Ų

Additional information on 4-bromo-N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)benzamide

Chemical Profile of 4-bromo-N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)benzamide (CAS No. 874787-66-3) and Its Applications in Modern Research

The compound 4-bromo-N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)benzamide, identified by the CAS number 874787-66-3, represents a sophisticated molecular entity with significant potential in the realm of pharmaceutical and biochemical research. This compound belongs to a class of benzamide derivatives characterized by the presence of a brominated aromatic ring and a unique sulfur-containing heterocyclic moiety, which together contribute to its distinctive chemical and biological properties.

At the core of this molecule lies a benzamide backbone, a well-documented pharmacophore known for its role in modulating various biological pathways. The introduction of a bromo substituent at the para position of the benzene ring enhances the compound's electronic properties, making it more susceptible to interactions with biological targets. This modification is particularly relevant in the context of drug design, where such functional groups are often employed to improve binding affinity and selectivity.

The N-butyl side chain further extends the molecular complexity, influencing both solubility and metabolic stability. This structural feature is critical in drug development, as it can modulate pharmacokinetic profiles, ensuring better bioavailability and reduced toxicity. The presence of a butyl group also opens avenues for further derivatization, allowing researchers to fine-tune the compound's properties for specific applications.

What sets this compound apart is the incorporation of a 1,1-dioxo-1lambda6-thiolan-3-yl moiety. This sulfur-containing heterocycle is an intriguing structural component that has garnered attention due to its potential bioactivity. Thiolan derivatives are known for their ability to engage with biological systems through multiple mechanisms, including redox interactions and metal coordination. The dioxo group adds an additional layer of complexity, potentially influencing electron distribution and reactivity within the molecule.

Recent studies have highlighted the significance of sulfur-containing heterocycles in medicinal chemistry. These motifs are frequently found in natural products and have demonstrated efficacy in targeting various diseases, including cancer and inflammatory disorders. The thiolan ring in this compound may contribute to its biological activity by interacting with thioredoxin reductase or other thiols-dependent enzymes, which are crucial regulators of cellular redox homeostasis.

The bromine atom at the para position of the benzamide ring is another key feature that warrants attention. Brominated aromatic compounds are widely used in pharmaceuticals due to their enhanced lipophilicity and improved binding interactions with protein targets. In particular, bromine substitution can modulate electronic effects, influencing both charge distribution and steric hindrance around the binding site. This makes 4-bromo-N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)benzamide a promising candidate for further investigation in drug discovery efforts.

In light of current research trends, this compound aligns well with the growing interest in structure-based drug design. High-throughput screening and computational modeling have become indispensable tools in identifying novel lead compounds, and molecules like this one offer rich structural diversity for exploration. The combination of a brominated benzamide core with a sulfur-rich heterocycle provides a unique scaffold that may interact with understudied biological pathways.

Moreover, the butyl group's influence on pharmacokinetics cannot be overstated. In drug development, optimizing solubility and permeability is paramount to achieving therapeutic efficacy. The butyl moiety can enhance membrane permeability while maintaining metabolic stability, making this compound an attractive candidate for oral administration or dermal delivery systems. Such considerations are critical in translating preclinical findings into clinical applications.

From a synthetic chemistry perspective, 4-bromo-N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)benzamide presents an interesting challenge due to its complex architecture. The synthesis involves multiple steps, including aromatic bromination, amide bond formation, and heterocyclic ring construction. Advances in synthetic methodologies have enabled more efficient access to such complex molecules, but optimizing yield and purity remains a key focus area.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in synthesizing more complex derivatives or as a tool compound for mechanistic studies. For instance, researchers may exploit its reactivity with thiols to probe enzyme function or investigate redox-based signaling pathways.

In conclusion,4-bromo-N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)benzamide (CAS No. 874787-66-3) is a multifaceted molecular entity with significant promise in modern research. Its combination of functional groups—brominated benzamide core,thiolan heterocycle,butyl side chain—provides a rich platform for exploration across multiple disciplines. As our understanding of biological systems continues to evolve,this compound stands as a testament to the power of innovative molecular design in addressing complex challenges in medicine and biotechnology.